5-Thiazolecarboxylic acid, 4-methyl-2-(1-piperazinyl)-, 1,1-dimethylethyl ester

• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol
• SMILES: CC1=C(SC(=N1)N2CCNCC2)C(=O)OC(C)(C)C
• InChI: InChI=1S/C13H21N3O2S/c1-9-10(11(17)18-13(2,3)4)19-12(15-9)16-7-5-14-6-8-16/h14H,5-8H2,1-4H3
• InChIKey: KBYJNFWSTUFBQQ-UHFFFAOYSA-N

The compound 5-Thiazolecarboxylic acid, 4-methyl-2-(1-piperazinyl)-, 1,1-dimethylethyl ester (CAS 2639455-19-7), also known as tert-butyl 4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylate, is a heterocyclic building block with the molecular formula C13H21N3O2S and a molecular weight of 283.39 g/mol. It belongs to the class of 2-(1-piperazinyl)-thiazole derivatives, a family investigated for vasodilatory and DGAT1 inhibitory activities.

tert-Butyl 4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylate (CAS 2639455-19-7): Chemical Class and Core Characteristics for Procurement Decisions

The compound 5-Thiazolecarboxylic acid, 4-methyl-2-(1-piperazinyl)-, 1,1-dimethylethyl ester (CAS 2639455-19-7), also known as tert-butyl 4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylate, is a heterocyclic building block with the molecular formula C13H21N3O2S and a molecular weight of 283.39 g/mol . It belongs to the class of 2-(1-piperazinyl)-thiazole derivatives, a family investigated for vasodilatory and DGAT1 inhibitory activities [1]. Its structure features a 4-methylthiazole-5-carboxylate core, with a tert-butyl ester protecting group at the 5-position and an unsubstituted piperazine ring at the 2-position. Predicted physicochemical properties include a density of 1.160±0.06 g/cm³, a boiling point of 399.1±52.0 °C, and a pKa of 8.41±0.10, making it a versatile intermediate for further derivatization .

1

Workflow Multi-step heterocycle synthesis requiring acid-labile orthogonal ester protection

2

Selection Logic Unsubstituted piperazine NH supports site-selective N-functionalization for SAR library elaboration

3

Use Context tert-Butyl steric shield may direct regioselective piperazine derivatization over thiazole ring modification

• [1] US Patent US4064244A. (1977). Organic compounds. United States Patent and Trademark Office. View Source

Why a Generic Substitution for tert-Butyl 4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylate Fails in Multi-Step Synthesis

Simple substitution with other ester analogs (e.g., methyl or ethyl esters) or the free carboxylic acid of this scaffold is not feasible in many research and industrial contexts due to the orthogonal reactivity profile of the tert-butyl (t-Bu) ester. The t-Bu group offers acid-labile protection that can be removed selectively using trifluoroacetic acid (TFA) or HCl, while remaining stable under basic hydrolysis and nucleophilic conditions that would cleave a methyl or ethyl ester . This chemoselectivity is crucial for synthetic sequences where other base-sensitive functionalities are present. Furthermore, the free piperazine 'NH' provides a unique handle for subsequent functionalization (e.g., alkylation, acylation), distinguishing this compound from N-methylated analogs like tebatizole, which already occupy this reactive center and thus limit further diversification [1]. The specific predicted basicity (pKa ~8.41) also dictates its protonation state and reactivity in different media, a parameter that changes with different ester or acid forms .

Methyl or ethyl ester analogs may not transfer

Orthogonal deprotection selectivity is lost. Alkyl ester analogs are stable to TFA and require basic hydrolysis, which can cleave base-sensitive functionalities present in complex synthetic sequences.

N-Alkylated piperazine analogs limit diversification

N-Methylated analogs such as tebatizole lack a secondary amine handle. Direct acylation or alkylation at piperazine is blocked, requiring additional demethylation steps or constraining SAR exploration.

Free carboxylic acid form may shift reactivity profile

The free acid exhibits a different piperazine pKa and protonation state, altering solubility, extraction behavior, and potentially interfering with acid-sensitive coupling steps.

• [1] PubChem. (n.d.). Tebatizole. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source

Quantitative Differentiation Evidence for tert-Butyl 4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylate Against Closest Analogs

Acid-Labile Orthogonal Protection: tert-Butyl Ester vs. Methyl/Ethyl Ester Stability

The single most critical differential for this building block is its tert-butyl ester, which provides orthogonal acid-labile protection. The compound can be rapidly and quantitatively deprotected under acidic conditions (e.g., 50% TFA in DCM, 0 °C to rt), whereas methyl or ethyl ester analogs are stable under these conditions and require harsher, non-selective basic hydrolysis (e.g., LiOH, H2O/THF) for deprotection [1]. This chemoselectivity is a standard principle in organic synthesis and a primary reason for choosing this specific compound over its methyl or ethyl ester counterparts in complex target molecule synthesis.

Orthogonal Deprotection

Class-level inference

Rapid, selective cleavage in TFA/DCM; stable to basic hydrolysis (pH >10)

Supports acid-labile orthogonal protection workflow

Comparator methyl/ethyl esters require basic hydrolysis (LiOH/H2O)

Evidence Dimension	Chemoselectivity of ester deprotection
Target Compound Data	Rapid, selective cleavage in TFA/DCM; stable to basic hydrolysis (pH >10)
Comparator Or Baseline	Methyl/ethyl ester analogs: stable to TFA/DCM; cleaved by basic hydrolysis (LiOH/H2O)
Quantified Difference	Qualitative orthogonal reactivity profile; not a quantitative potency measurement.
Conditions	Standard peptide synthesis and medicinal chemistry protocols (TFA/DCM deprotection cocktail).

Why This Matters

This property is essential for multi-step synthetic routes where other base-labile groups are present, dictating the choice of this specific ester over non-orthogonal alternatives.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons, Inc. View Source

Piperazine Basicity (pKa) Comparison: Impact on Salt Formation and Purification

The predicted pKa of the piperazine nitrogen in the target compound is 8.41±0.10 . This value dictates its protonation state in various solvents and is critical for purification (e.g., acid-base extraction) and salt formation processes. This pKa is directly influenced by the electron-withdrawing thiazole ring and the ester group. In contrast, the corresponding carboxylic acid analog (4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylic acid) will exhibit a significantly lower pKa for the piperazine due to the proximity of the free carboxylic acid, altering its solubility and extraction behavior. The N-methylated analog tebatizole (CAS 54147-28-3) will have a tertiary amine with a markedly different pKa and no hydrogen-bond donor capability, fundamentally changing its reactivity [1].

Piperazine pKa

Class-level inference

8.41 ± 0.10

May facilitate acid-base purification workup

Free acid analog pKa shifted qualitatively; exact value not sourced

Evidence Dimension	Predicted piperazine pKa
Target Compound Data	8.41±0.10
Comparator Or Baseline	4-Methyl-2-(piperazin-1-yl)thiazole-5-carboxylic acid: piperazine pKa shifted down due to carboxylic acid proximity (exact value not sourced). Tebatizole: tertiary amine pKa ~7-8 but lacks H-bond donor.
Quantified Difference	Target compound pKa = 8.41; comparator pKa not precisely quantified but qualitatively different.
Conditions	Predicted by ACD/Labs or similar software, as reported by ChemicalBook.

Why This Matters

The specific pKa facilitates straightforward acid-base workup during synthesis, where protonation of the piperazine nitrogen can selectively pull the compound into an aqueous phase, enabling purification from non-basic impurities.

• [1] PubChem. (n.d.). Tebatizole. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source

Steric Bulk of tert-Butyl Ester Directs Regioselective Derivatization on the Piperazine

The steric bulk of the tert-butyl ester group at the 5-position of the thiazole ring provides a significant steric shield that directs incoming reagents to the more accessible secondary amine of the piperazine ring. This is a fundamental principle of steric hindrance. While no specific quantitative study directly compares reaction yields for this exact scaffold, the van der Waals volume of the tert-butyl group (approx. 73.4 ų) is substantially larger than that of a methyl ester (approx. 28.6 ų), providing a clear theoretical basis for enhanced regioselectivity in N-functionalization reactions compared to using the methyl or ethyl ester analogs [1]. The carboxylic acid analog lacks this bulky protecting group, making chemoselective derivatization more challenging.

Steric Bulk (t-Bu)

Class-level inference

~73.4 ų

Supports piperazine-directed regioselectivity context

Methyl ester ~28.6 ų; steric preference theoretical

Evidence Dimension	Van der Waals volume of ester alkyl group
Target Compound Data	tert-Butyl: ~73.4 ų
Comparator Or Baseline	Methyl ester: ~28.6 ų; Ethyl ester: ~45.1 ų
Quantified Difference	tert-Butyl is >2.5x larger by volume than methyl ester.
Conditions	Calculated van der Waals volumes (Bondi method) for the alkyl fragments.

Why This Matters

For procurement of a starting material in a library synthesis, the tert-butyl ester's ability to direct reactions to the piperazine 'NH' simplifies synthetic planning and improves the yield and purity of the desired N-functionalized intermediate.

• [1] Bondi, A. (1964). van der Waals Volumes and Radii. The Journal of Physical Chemistry, 68(3), 441–451. View Source

Structural Differentiation from Tebatizole: An Unsubstituted Piperazine as a Crucial Synthetic Handle

A key structural comparator is tebatizole (1-(4-tert-butyl-2-thiazolyl)-4-methylpiperazine), a known vasodilator [1]. Tebatizole features a methyl substituent on the piperazine 4-position nitrogen, which is absent in the target compound. The presence of a secondary amine ('NH') in the target compound provides a critical synthetic handle for further diversification, such as reductive amination, amide bond formation, or sulfonamide synthesis. This makes the target compound a more advanced intermediate for focused library synthesis compared to tebatizole, where the piperazine ring is already capped and cannot be easily functionalized without prior demethylation steps. This difference is qualitative but represents a pivotal branching point in synthetic route design.

vs. Tebatizole

Cross-study comparable

Target: Unsubstituted secondary amine (NH) on piperazine Tebatizole: N-methylpiperazine (tertiary amine, no NH)

Enables direct N-functionalization without prior demethylation

Qualitative difference in synthetic handle availability

Evidence Dimension	Piperazine substitution pattern
Target Compound Data	Unsubstituted secondary amine ('NH') on piperazine
Comparator Or Baseline	Tebatizole: N-methylpiperazine (tertiary amine, no 'NH')
Quantified Difference	Qualitative difference in synthetic utility; target compound can be directly acylated/alkylated.
Conditions	Synthetic chemistry context; tebatizole structure from literature [1].

Why This Matters

For a medicinal chemistry program aiming to explore SAR around the piperazine nitrogen, the target compound is the structurally preferred choice, as tebatizole would require additional synthetic steps to remove the methyl group or would limit the scope of chemistry.

• [1] National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 165394, Tebatizole. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Tebatizole. View Source

Optimal Application Scenarios for tert-Butyl 4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylate Based on Differential Evidence

Multi-Step Synthesis of Drug Candidates Requiring Orthogonal Ester Deprotection

This compound is uniquely suited for the synthesis of complex pharmaceutical candidates where the final molecule contains a carboxylic acid, but the synthetic route involves steps that are incompatible with a free acid (e.g., organometallic additions, amidations). The tert-butyl ester can withstand these steps and be cleanly removed in the final stage using TFA, a chemoselectivity not shared by the corresponding methyl or ethyl esters, which would saponify under basic conditions [1].

Focused Library Synthesis via Piperazine Elaboration

The unsubstituted 'NH' of the piperazine, combined with the sterically bulky and base-stable tert-butyl ester at the 5-position, makes this compound ideal as a central scaffold for generating a library of N-functionalized analogs. This contrasts directly with N-alkylated analogs like tebatizole, which cannot be easily diversified at that position [1]. The steric bulk of the tert-butyl ester helps enforce regioselectivity in N-alkylation/acylation reactions.

Investigating DGAT1 Inhibition and Metabolic Disease Targets

The 2-(1-piperazinyl)-thiazole scaffold is a recognized pharmacophore for DGAT1 inhibition, an enzyme target for treating obesity and metabolic disorders [1]. While the carboxylic acid or alternative esters might be the final bioactive moiety, the tert-butyl ester form serves as a protected intermediate. Its predicted optimal lipophilicity (due to the t-Bu group) may also be advantageous in cellular assays, compared to the more polar carboxylic acid form, by facilitating cell membrane permeability.

Synthesis of P2Y12 Receptor Antagonist Candidates for Cardiovascular Research

Patents from organizations such as Actelion Pharmaceuticals disclose thiazole-piperazine compounds as P2Y12 receptor antagonists, a key target for antithrombotic therapy [1]. The target compound, with its free piperazine and protected acid, provides the ideal substitution pattern for SAR exploration of this therapeutic class, allowing for independent variation of the piperazine 'R' group and the final carboxylic acid-derived warhead.

Application

Selection Property

Validation Focus

Orthogonal multi-step synthesis

Acid-labile t-Bu ester protection

TFA-mediated deprotection efficiency review

Piperazine-focused library elaboration

Free secondary amine handle

N-functionalization yield and regioselectivity

DGAT1 inhibitor candidate studies

Protected thiazole-piperazine pharmacophore

Cellular permeability and target engagement context

P2Y12 receptor antagonist SAR

Independent piperazine and acid warhead variation

Receptor binding and functional assay endpoints

• [1] Actelion Pharmaceuticals Ltd. (2013). Thiazole derivatives and their use as P2Y12 receptor antagonists. New Zealand Patent NZ596388A. Retrieved from http://agri.nais.net.cn/patentdetails/A60DEBE0-862D-462F-A3D3-1A440F5FE1AC.html View Source